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Compound Focus: 1-Azido-2-bromoethane

CAS No.: 19263-22-0

Cat. No.: S2994680

Chemical Identity and Hazard Overview

1-Azido-2-bromoethane (CAS# 19263-22-0) is a halogenated azide compound with the molecular formula
C2H4BrNs [1] [2]. The simultaneous presence of an azido group (-N3) and a bromo group (-Br) makes it a

highly reactive molecule, primarily used as an intermediate in organic synthesis and heterocycle chemistry

[2].

The table below summarizes its key identifiers:

Property Description

Common Name 1-Azido-2-bromoethane [1]
CAS Number 19263-22-0 [1] [2]
Molecular Formula C2H4BrNs [1] [2]
Molecular Weight 149.98 g/mol [1] [2]
SMILES C(CBr)N=[N+]=[N-] [2]
IUPAC Name 1-azido-2-bromoethane [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s2994680?utm_src=pdf-body
https://www.smolecule.com/products/s2994680?utm_src=pdf-interest
https://www.smolecule.com/products/s2994680?utm_src=pdf-body
https://www.chemsrc.com/en/cas/19263-22-0_121329.html
https://www.smolecule.com/products/s2994680
https://www.smolecule.com/products/s2994680
https://www.chemsrc.com/en/cas/19263-22-0_121329.html
https://www.chemsrc.com/en/cas/19263-22-0_121329.html
https://www.smolecule.com/products/s2994680
https://www.chemsrc.com/en/cas/19263-22-0_121329.html
https://www.smolecule.com/products/s2994680
https://www.chemsrc.com/en/cas/19263-22-0_121329.html
https://www.smolecule.com/products/s2994680
https://www.smolecule.com/products/s2994680
https://www.smolecule.com/products/s2994680
https://www.smolecule.com/products/s2994680?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Primary Safety Considerations

While a specific safety data sheet (MSDS) was not located, the primary hazards are inferred from its

functional groups and chemical class.

¢ Instability and Shock Sensitivity: Organic azides, as a class of compounds, are known to be
thermally unstable and shock-sensitive. They can decompose violently, especially upon heating,
grinding, or shock [2].

¢ High Reactivity: The molecule is highly reactive. The bromide is a good leaving group, making the
compound susceptible to nucleophilic substitution (S_N2) reactions. The azide group can participate
in cycloaddition reactions [2].

e Toxic Decomposition Products: Upon decomposition, toxic fumes may be released, including
nitrogen oxides (NO_x) and potentially hydrogen bromide (HBr) [2].

¢ Analogous Toxicity Data: Although no direct data was found for this specific compound, a
structurally related chemical, 1,2-dibromoethane, is a confirmed carcinogen in animal studies [3].
This underscores the need for extreme caution when handling brominated alkane derivatives.

Recommended Safety Handling Precautions

The following precautions are based on general best practices for handling reactive and energetic compounds

like organic azides.

¢ Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile or neoprene).

A lab coat or protective apron.

Work behind a shatterproof blast shield is strongly recommended, especially when handling
larger quantities.

¢ Engineering Controls: Perform all manipulations in a properly functioning fume hood to ensure

(e]

[¢]

[e]

[e]

adequate ventilation and protect against inhalation hazards and overpressure in case of a reaction.

e Storage: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and direct sunlight.
Keep containers tightly sealed. It is often recommended to store small, lab-scale quantities of organic
azides in a refrigerator specifically rated for flammable/chemical storage, but always consult specific
stability data if available.

e Handling:

o Avoid Contamination: Use only non-metallic, clean spatulas (e.g., Teflon or plastic) to avoid
friction or shock.
o Start Small: When running new reactions, use the smallest possible quantities to minimize risk.
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o No Heating: Do not heat this compound without a thorough understanding of its thermal
stability.

The workflow below outlines the core safety decision process for handling this chemical.

Risk Assessment:
- Review lab's chemical hygiene plan
- Assume shock/heat sensitivity

Implement Controls:
- Perform work in a fume hood
- Use a blast shield
- Wear full PPE (goggles, gloves, coat)

Execution & Storage:
- Use minimal quantity
- Avoid heat, friction, shock
- Store cool, in labeled container

Emergency Readiness:
- Know location of eyewash/shower

- Have spill kit ready
- Inform colleagues of work

Click to download full resolution via product page

Emergency and First Aid Procedures

¢ Inhalation: Immediately move the affected person to fresh air.
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e Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with copious

amounts of water for at least 15 minutes.
e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing.
¢ Spill Management: For small spills, only trained personnel should don full PPE and carefully cover

the spill with an appropriate absorbent material. Dampen with water to avoid creating dust, but be
cautious of potential reactivity with water. Contaminated absorbent should be treated as hazardous

waste.

Regulatory and Additional Information

No official Permissible Exposure Limit (PEL) from OSHA or Threshold Limit Value (TLV) from ACGIH
was found specifically for 1-azido-2-bromoethane in the search results [4] [5]. Due to this lack of specific

regulatory data, adherence to the general safety principles for reactive azides is critical.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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